Cas no 77100-94-8 (Cyclohexaneacetic acid, phenylmethyl ester)

• Product Name: Cyclohexaneacetic acid, phenylmethyl ester
• CAS No: 77100-94-8
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 1783491
• PubChem ID: 12627929
• Update Time: 2025-04-21

Cyclohexaneacetic acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, phenylmethyl ester
• benzyl 2-cyclohexylacetate
• SCHEMBL304920
• 77100-94-8

• MDL： MFCD11976274
• Inchi： 1S/C15H20O2/c16-15(11-13-7-3-1-4-8-13)17-12-14-9-5-2-6-10-14/h2,5-6,9-10,13H,1,3-4,7-8,11-12H2
• InChI Key： CHVASTAZLOFCLP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CC1CCCCC1)=O

Computed Properties

• Exact Mass: 232.1464
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3